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Compound of Interest

Compound Name: Tris(dimethylamino)antimony

Cat. No.: B3152151

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling highly reactive and hazardous materials like
Tris(dimethylamino)antimony. This guide provides essential, immediate safety and logistical
information, including detailed operational and disposal plans, to foster a secure research
environment. By adhering to these procedural, step-by-step guidelines, you can mitigate risks
and ensure the integrity of your work.

Critical Safety and Physical Properties

A thorough understanding of the inherent risks associated with Tris(dimethylamino)antimony
is the first step toward safe handling. This compound is a flammable liquid and vapor that
reacts violently with water. It is harmful if swallowed or inhaled, causes severe skin burns and
eye damage, and is toxic to aquatic life with long-lasting effects.[1][2][3] Always handle this
substance under an inert atmosphere in a cool, dry, and well-ventilated area, away from
sources of ignition.[4]

Quantitative data essential for safe handling and storage is summarized in the table below:
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Property

Value

Molecular Formula

C6H18N3Sb

Molecular Weight

253.99 g/mol [4]

Physical State

Liquid[1]

Appearance Colorless liquid
Boiling Point 32-34°C @ 45 mmHg
Specific Gravity 1.325

OSHA PEL (as Sh)

0.5 mg/m3 TWA[4]

UN Number

3399 (US DOT), 3398 (IMDG, IATA)

Hazard Class

4.3 (Substances which, in contact with water,

emit flammable gases)

Packing Group

Operational Plan: A Step-by-Step Guide to Safe

Handling

Adherence to a strict operational protocol is crucial to minimize exposure and prevent

accidents. The following steps provide a comprehensive guide for handling

Tris(dimethylamino)antimony in a laboratory setting.

1. Pre-Operational Checks:

e Fume Hood Verification: Ensure the chemical fume hood is functioning correctly, with an

average face velocity of at least 100 feet per minute.[4]

o Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible and operational.[1]

 Inert Atmosphere: Prepare and verify a dry, inert atmosphere (e.g., nitrogen or argon) for

handling the reagent.[4]
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» Spill Kit: Ensure a spill kit containing a dry, non-combustible absorbent material (e.g., sand,

vermiculite, or diatomaceous earth) is available.[4] Do not use water or combustible

materials.

e Personal Protective Equipment (PPE) Inspection: Inspect all required PPE for integrity

before use.

2. Required Personal Protective Equipment (PPE):

A multi-layered approach to PPE is mandatory to ensure comprehensive protection.

PPE Category

Specification

Hand Protection

Wear two pairs of chemical-resistant gloves; an
inner nitrile glove and an outer, heavier-duty
glove such as neoprene or butyl rubber.[1] All

gloves must be inspected prior to use.[2]

Eye and Face Protection

Wear tightly fitting safety goggles and a face
shield (minimum 8-inch).[2] Contact lenses

should not be worn.[1]

Body Protection

Wear a flame-resistant lab coat over chemical-

resistant clothing or a chemical splash suit.[1][5]

Respiratory Protection

Work must be conducted in a certified chemical
fume hood. For emergencies or situations
exceeding fume hood capacity, a NIOSH-
approved full-face supplied-air respirator is
required.[2]

3. Handling Procedure:

 Inert Gas Handling: All transfers and manipulations of Tris(dimethylamino)antimony must

be performed under an inert atmosphere using appropriate techniques (e.g., Schlenk line or

glovebox).[2][4]

o Spark-Proof Tools: Use only non-sparking tools to prevent ignition of flammable vapors.[1]
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e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1]

o Controlled Dispensing: Use a syringe or cannula for transferring the liquid to minimize
exposure to air and moisture.

e Avoid Incompatibilities: Keep the compound away from water, acids, alcohols, and oxidizing
agents.[1]

4. Post-Handling Procedures:

» Decontamination: Thoroughly decontaminate all equipment that has come into contact with
Tris(dimethylamino)antimony using a non-aqueous solvent, followed by proper disposal of
the cleaning materials.

» Glove Removal: Remove gloves using the proper technique to avoid skin contact with the
outer surface and dispose of them as hazardous waste.[]

e Hygiene: Wash hands and other exposed areas with mild soap and water after completing
work and before leaving the laboratory.[1]

Disposal Plan: Managing
Tris(dimethylamino)antimony Waste

Proper disposal of Tris(dimethylamino)antimony and contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

» Keep all Tris(dimethylamino)antimony waste, including unused product and contaminated
materials (e.g., gloves, absorbent pads, and disposable labware), separate from other waste
streams.[2]

2. Waste Container:

o Use a designated, clearly labeled, and sealed container for all
Tris(dimethylamino)antimony waste.[4] The container must be kept in a cool, dry, and well-
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ventilated area, away from water and ignition sources.

3. Disposal Method:

o Dispose of Tris(dimethylamino)antimony waste through a licensed hazardous waste
disposal company.[1][2] Do not attempt to neutralize or dispose of the waste down the drain.

[3]

» Handle uncleaned containers as you would the product itself.[2]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is vital.
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Emergency Situation

Procedure

Skin Contact

Immediately remove all contaminated clothing.
[4] Wash the affected area with copious
amounts of water for at least 15 minutes.[2][4]

Seek immediate medical attention.[2]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[2] Remove contact
lenses if present and easy to do.[1] Seek

immediate medical attention.[2]

Inhalation

Move the individual to fresh air.[1][2] If not
breathing, give artificial respiration.[2] Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting.[2] Rinse mouth with
water.[2] Never give anything by mouth to an
unconscious person.[1][2] Seek immediate

medical attention.[2]

Spill

Evacuate the area and remove all ignition
sources.[1] Wearing appropriate PPE, cover the
spill with a dry, inert, non-combustible absorbent
material.[4] Collect the material using non-
sparking tools and place it in a sealed container
for disposal.[4] Do not allow the spill to enter
drains.[2]

Fire

Use a dry chemical, foam, or carbon dioxide
extinguisher.[1] DO NOT USE WATER.
Firefighters should wear full protective
equipment, including a self-contained breathing

apparatus.[1]

Workflow for Safe Handling and Disposal
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The following diagram illustrates the logical flow of operations for safely managing
Tris(dimethylamino)antimony in a laboratory environment.

Preparation Phase

Pre-Operational Checks
(Fume Hood, Emergency Equip.)

PPE Inspection

Handling in Inert Atmosphere gl galalaltete bbb bttt

If Incident Occurk
1

1
Emergency Response

Post-Handling Procedures
(Decontamination, Hygiene)

Emergency Procedures

(Spill, Fire, Exposure)

Disposal Phase

Waste Segregation

Licensed Waste Disposal
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Safe Handling and Disposal Workflow for Tris(dimethylamino)antimony.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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